Cas no 952285-49-3 (3-Bromo-4-hydrazino-benzoic acid methyl ester)

• Product Name: 3-Bromo-4-hydrazino-benzoic acid methyl ester
• CAS No: 952285-49-3
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 3032456
• Update Time: 2025-05-22

3-Bromo-4-hydrazino-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-hydrazino-benzoic acid methyl ester
• methyl 3-bromo-4-hydrazino-benzoate

• Inchi： 1S/C8H9BrN2O2/c1-13-8(12)5-2-3-7(11-10)6(9)4-5/h2-4,11H,10H2,1H3
• InChI Key： NGRFJRYCWBNOCG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NN)C(Br)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-Bromo-4-hydrazino-benzoic acid methyl ester

3-Bromo-4-Hydrazino-Benzoic Acid Methyl Ester (CAS No. 952285-49-3)

The compound 3-Bromo-4-Hydrazino-Benzoic Acid Methyl Ester, identified by the CAS registry number 952285-49-3, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a hydrazine group at the 4-position, and a methyl ester attached to the benzoic acid moiety. The combination of these functional groups makes it a versatile compound with potential applications in various chemical and pharmaceutical industries.

Recent studies have highlighted the importance of 3-Bromo-4-Hydrazino-Benzoic Acid Methyl Ester in drug design and development. The bromine atom at the 3-position plays a crucial role in modulating the electronic properties of the molecule, which can influence its reactivity and bioavailability. Additionally, the hydrazine group at the 4-position provides a site for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.

The methyl ester group attached to the benzoic acid moiety contributes to the stability and solubility of the compound, making it easier to handle and process in laboratory settings. This feature is particularly advantageous in large-scale synthesis and purification processes. Furthermore, the presence of multiple functional groups allows for diverse reaction pathways, which can be exploited in various synthetic strategies.

In terms of applications, 3-Bromo-4-Hydrazino-Benzoic Acid Methyl Ester has shown promise in the development of anti-inflammatory and antitumor agents. Researchers have demonstrated that this compound exhibits significant inhibitory activity against certain enzymes associated with inflammatory processes. Moreover, its ability to target specific cellular pathways makes it a potential candidate for anticancer drug development.

The synthesis of 3-Bromo-4-Hydrazino-Benzoic Acid Methyl Ester involves a series of well-established organic reactions. The starting material is typically bromobenzene, which undergoes nucleophilic substitution to introduce the hydrazine group at the 4-position. Subsequent oxidation and esterification steps yield the final product with high purity and yield.

In conclusion, 3-Bromo-4-Hydrazino-Benzoic Acid Methyl Ester (CAS No. 952285-49-3) is a valuable compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structure and functional groups make it an ideal candidate for further exploration in drug discovery and development.